Cas no 2137612-16-7 (4-(methoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 4-(methoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 2137612-16-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6540789
• PubChem ID: 153819231
• Update Time: 2025-07-20

4-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxycarbonyl)piperidine-4-carboxylic acid
• 4,4-Piperidinedicarboxylic acid, 4-methyl ester

• Inchi： 1S/C8H13NO4/c1-13-7(12)8(6(10)11)2-4-9-5-3-8/h9H,2-5H2,1H3,(H,10,11)
• InChI Key： NKYBWNXCGRYQDP-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)(C(OC)=O)CC1

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 318.9±42.0 °C(Predicted)
• pka: 2.10±0.20(Predicted)

Additional information on 4-(methoxycarbonyl)piperidine-4-carboxylic acid

Recent Advances in the Application of 4-(Methoxycarbonyl)piperidine-4-carboxylic Acid (CAS: 2137612-16-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS: 2137612-16-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This heterocyclic carboxylic acid derivative, characterized by its unique piperidine scaffold and dual functional groups, has garnered significant attention in medicinal chemistry due to its versatility in drug design and optimization. Recent studies highlight its role as a critical building block for the development of protease inhibitors, receptor modulators, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(methoxycarbonyl)piperidine-4-carboxylic acid in the synthesis of selective HDAC6 inhibitors. The researchers utilized this compound as a core structural element to develop novel hydroxamic acid derivatives showing nanomolar potency against HDAC6 with excellent isoform selectivity. The presence of both the methoxycarbonyl and carboxylic acid moieties allowed for efficient structure-activity relationship exploration through various derivatization strategies.

In the field of CNS drug discovery, a recent patent application (WO2023056421) disclosed the use of 2137612-16-7 as a precursor for developing sigma-1 receptor ligands with potential applications in neurodegenerative diseases. The compound's rigid piperidine core was found to be crucial for maintaining optimal receptor binding conformation, while the carboxyl group enabled salt formation to improve pharmacokinetic properties. These findings suggest expanding therapeutic applications for this chemical scaffold beyond its traditional use in peptide mimetics.

Significant progress has also been made in the synthetic methodology for 4-(methoxycarbonyl)piperidine-4-carboxylic acid. A 2024 Green Chemistry publication reported an improved catalytic process using ruthenium-based catalysts that increased yield to 92% while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production and enhances the compound's accessibility for pharmaceutical development. The new synthetic route also allows for easier introduction of isotopic labels, facilitating its use in pharmacokinetic studies.

Emerging applications in targeted drug delivery systems have been explored in recent preclinical studies. Researchers have conjugated 2137612-16-7 to various nanoparticle platforms through its carboxylic acid functionality, creating pH-responsive drug carriers. The compound's structural features enable precise control over drug release kinetics in tumor microenvironments, as demonstrated in a 2024 ACS Nano publication showing improved therapeutic index for several anticancer agents.

In conclusion, 4-(methoxycarbonyl)piperidine-4-carboxylic acid continues to demonstrate remarkable versatility in pharmaceutical research. Its unique chemical properties facilitate diverse molecular modifications while maintaining favorable drug-like characteristics. The recent developments highlighted in this briefing underscore its growing importance as a privileged structure in medicinal chemistry, with potential applications spanning multiple therapeutic areas. Future research directions may focus on exploring its use in PROTAC design and as a scaffold for covalent inhibitor development.